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Compound of Interest

Compound Name: Dimethylnitramine

Cat. No.: B1206159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethylnitramine (DMNA), a simple nitramine explosive, serves as a crucial reference

compound in the study of more complex energetic materials. Its straightforward molecular

structure allows for detailed investigation of decomposition mechanisms and performance

characteristics, providing a foundational understanding applicable to a broader range of

nitramine-based explosives. This guide offers a comparative analysis of DMNA's performance

against widely used energetic materials—RDX, HMX, and TNT—supported by available data

and detailed experimental protocols.

Performance Comparison of Energetic Materials
The following table summarizes the key performance characteristics of Dimethylnitramine
(DMNA) in comparison to RDX, HMX, and TNT. It is important to note that the detonation

velocity and pressure for DMNA are based on theoretical calculations, as experimental data is

not readily available in the reviewed literature.
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Property
Dimethylnitra
mine (DMNA)

RDX
(Cyclotrimethy
lenetrinitramin
e)

HMX
(Cyclotetramet
hylene-
tetranitramine)

TNT
(Trinitrotoluen
e)

Chemical

Formula
C₂H₆N₂O₂ C₃H₆N₆O₆ C₄H₈N₈O₈ C₇H₅N₃O₆

Molecular Weight

( g/mol )
90.08 222.12 296.16 227.13

Density (g/cm³) ~1.0 (calculated) 1.82 1.91 1.654

Detonation

Velocity (m/s)

~6534

(calculated)
8750 9100 6900

Detonation

Pressure (GPa)
~20 (calculated) 34.7 39.3 21.0

Impact

Sensitivity

Data not

available

7.4 J (2.5 kg

drop weight)

7.4 J (2.5 kg

drop weight)

15 J (2.0 kg drop

weight)

Friction

Sensitivity

Data not

available
120 N (BAM) 120 N (BAM) 353 N (BAM)

Experimental Protocols
Accurate and reproducible characterization of energetic materials is paramount for safety and

performance assessment. The following are standardized methodologies for determining key

performance parameters.

Detonation Velocity Measurement (Continuous Fiber
Optic Probes)
This method determines the speed at which a detonation wave propagates through an

explosive.

Apparatus:

High-speed data acquisition system
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Optical fiber probes

Explosive charge confined in a tube

Detonator

Procedure:

The explosive material is carefully loaded into a cylindrical tube of a known diameter and

length to a specified density.

A series of optical fiber probes are inserted at precise intervals along the length of the

explosive charge.

The explosive is initiated at one end using a suitable detonator.

As the detonation front propagates along the charge, it sequentially cuts the optical fibers,

interrupting a light signal.

The high-speed data acquisition system records the precise time at which the signal from

each fiber is lost.

The detonation velocity is calculated by dividing the known distance between adjacent

probes by the measured time interval of the detonation wave traveling between them.

Impact Sensitivity Test (Drop Weight Method)
This test determines the sensitivity of an explosive to initiation by impact. The result is typically

expressed as the height from which a standard weight must be dropped to cause initiation in

50% of trials (H₅₀).

Apparatus:

Drop weight impact apparatus (conforming to standards such as UN Test 3(a)(ii))

Standardized drop weight (e.g., 2.5 kg)

Anvil, striker pin, and sample holder
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Sample of the energetic material (typically 20-30 mg)

Procedure:

A small, precisely weighed sample of the energetic material is placed in the sample holder

on the anvil.

The striker pin is carefully placed on top of the sample.

The drop weight is raised to a predetermined height and released, allowing it to fall and

strike the striker pin.

An "initiation" or "non-initiation" is recorded based on audible report, flash, or smoke.

The "up-and-down" method is typically employed, where the drop height for the subsequent

trial is increased after a non-initiation and decreased after an initiation.

This process is repeated for a statistically significant number of trials (e.g., 25-50 drops).

The H₅₀ value and standard deviation are calculated from the series of test results.

Friction Sensitivity Test (BAM Method)
This test assesses the sensitivity of an explosive to initiation by friction. The result is often

reported as the load at which initiation occurs.

Apparatus:

BAM friction apparatus (conforming to standards such as UN Test 3(b)(i))

Porcelain plate and porcelain pin

Loading arm and a set of weights

Procedure:

A small amount of the explosive sample is spread evenly on the porcelain plate.
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The porcelain pin is placed on the sample, and a specific load is applied via the loading arm

and weights.

The porcelain plate is moved back and forth under the stationary pin for a single stroke.

The test is observed for any signs of initiation (e.g., crackling, smoke, or flame).

The test is repeated six times at each load level.

The load is systematically increased or decreased to determine the lowest load at which at

least one initiation occurs in six trials.

Thermal Decomposition Pathway of
Dimethylnitramine
The thermal decomposition of nitramines is a complex process involving multiple reaction

pathways. For dimethylnitramine, a primary decomposition route involves the cleavage of the

N-NO₂ bond, leading to the formation of dimethylamino and nitrogen dioxide radicals. These

radicals can then participate in a series of secondary reactions. The following diagram

illustrates a simplified representation of this decomposition pathway.

Simplified Thermal Decomposition Pathway of Dimethylnitramine

Dimethylnitramine
(CH₃)₂NNO₂

Dimethylamino Radical ((CH₃)₂N•)
+ Nitrogen Dioxide (•NO₂)

N-NO₂ Bond Cleavage Secondary Reactions
(e.g., H-abstraction, recombination)

Radical Propagation Final Products
(e.g., N₂O, H₂O, CO, CO₂)

Decomposition & Oxidation

Click to download full resolution via product page

Simplified thermal decomposition pathway of Dimethylnitramine.

This guide provides a foundational comparison of dimethylnitramine with other common

energetic materials. The provided experimental protocols are based on internationally

recognized standards and are intended to aid researchers in the safe and accurate

characterization of these materials. The study of DMNA continues to be a valuable endeavor

for advancing the fundamental understanding of energetic materials science.
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To cite this document: BenchChem. [Dimethylnitramine: A Comparative Guide for Energetic
Material Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206159#dimethylnitramine-as-a-reference-for-
energetic-material-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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